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Compound of Interest

Compound Name: LY2183240

Cat. No.: B1675615

Essential Safety and Handling Guide for
LY2183240

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
LY2183240, a potent fatty acid amide hydrolase (FAAH) inhibitor. Given the absence of a
specific Safety Data Sheet (SDS) for LY2183240, this document synthesizes available data for
the compound and analogous FAAH inhibitors, alongside general best practices for handling
hazardous research chemicals, to ensure the safety of laboratory personnel.

Compound Properties and Hazards

LY2183240 is a potent, covalent inhibitor of the endocannabinoid-degrading enzyme FAAH.[1]
[2] It is a solid, powdered substance intended for laboratory research use only. While specific
toxicity data for LY2183240 is not publicly available, its potent biological activity necessitates
careful handling to prevent accidental exposure. As with many potent enzyme inhibitors, the
primary risks are associated with inhalation of airborne powder and skin contact.
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Property

Data

Molecular Formula

C17H17N50[3][4]

Molar Mass 307.349 g/mol [3][4]
Appearance Solid powder

Store at -20°C for long term and 4°C for short
Storage

term.

Personal Protective Equipment (PPE)

Due to the potent nature of LY2183240 and the lack of specific toxicity data, a cautious

approach to personal protection is warranted. The following PPE is recommended when

handling LY2183240, particularly in its powdered form.

PPE Category

Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.qg., nitrile), double-

gloving is recommended.

Eye Protection

Safety glasses with side shields or chemical

splash goggles.

Respiratory Protection

Use in a well-ventilated area. For weighing or
procedures that may generate dust, a fit-tested
N95 respirator or higher is recommended. All
handling of the solid compound should ideally

be performed in a certified chemical fume hood.

Body Protection

A lab coat should be worn at all times. Consider
a disposable gown for procedures with a higher

risk of contamination.

Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of LY2183240 is essential to minimize

risk and ensure regulatory compliance.
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Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
e Log the compound in your chemical inventory.

o Store the container in a designated, well-ventilated, and secure location at the recommended
temperature (-20°C for long-term storage).

Preparation of Solutions:

» All weighing and preparation of stock solutions should be conducted in a chemical fume
hood to prevent inhalation of the powder.

» Use a dedicated set of spatulas and weighing paper.

e Clean all equipment thoroughly after use. The initial rinsate should be collected as
hazardous waste.

Handling of Solutions:
o When working with solutions of LY2183240, wear appropriate PPE as outlined above.
e Avoid direct contact with the skin and eyes.

 In case of a spill, immediately alert others in the area and follow your institution's spill
cleanup procedures for hazardous chemicals.

Disposal Plan:

e Solid Waste: Dispose of unused solid LY2183240 in its original or a clearly labeled, sealed
container as hazardous chemical waste.

e Liquid Waste: Collect all solutions containing LY2183240 in a designated, sealed, and clearly
labeled hazardous waste container. Do not dispose of down the drain.

o Contaminated Materials: Any materials that have come into contact with LY2183240, such as
pipette tips, gloves, and weighing paper, should be disposed of as solid hazardous chemical
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waste.

o Empty Containers: Empty containers that held LY2183240 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[5]
[6][7] After rinsing, the container can be disposed of according to institutional guidelines for
non-hazardous waste, with the label defaced.

All waste disposal must be conducted in accordance with local, state, and federal regulations.
[8] Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal procedures.

Experimental Protocols

Detailed experimental protocols involving LY2183240 should be developed and reviewed by
the principal investigator and the institutional safety committee. These protocols should
incorporate the safety and handling information provided in this guide.
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Caption: Workflow for the safe handling and disposal of LY2183240.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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